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CAS No.: 1187929-56-1

Cat. No.: B1527772

Get Quote

Executive Summary
5-Amino-pyridin-3-ol (CAS: 3543-01-9), also known as 5-hydroxy-3-aminopyridine, is a critical

heterocyclic building block in medicinal chemistry.[1] Unlike its benzene analog (3-

aminophenol), the incorporation of the pyridine nitrogen atom significantly alters the

physicochemical profile, enhancing aqueous solubility and introducing a specific hydrogen-

bond acceptor site. This guide analyzes its utility as a bioisostere in kinase inhibitor design,

details a robust synthesis protocol, and objectively compares its performance limitations

against carbocyclic alternatives.

Part 1: Comparative Chemical Profile
In drug design, 5-Amino-pyridin-3-ol is frequently employed as a bioisostere for 3-aminophenol.

The pyridine ring reduces lipophilicity (LogP) and modulates the pKa of the substituents, often

improving the pharmacokinetic (PK) properties of the final drug candidate.
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Table 1: Physicochemical Comparison
Feature

5-Amino-pyridin-3-
ol

3-Aminophenol
(Alternative)

Impact on Drug
Design

Core Structure Pyridine (Heterocycle) Benzene (Carbocycle)
Pyridine N acts as an

H-bond acceptor.

Molecular Weight 110.11 g/mol 109.13 g/mol Negligible difference.

Melting Point 157–160 °C 122–124 °C

Higher MP in pyridine

indicates stronger

intermolecular H-

bonding lattice.

Water Solubility Moderate to High Low to Moderate

Pyridine N enhances

aqueous solubility,

crucial for oral

bioavailability.

pKa (Ring N) ~6.0 (Est.) N/A

The ring nitrogen can

be protonated at

physiological pH,

affecting binding

affinity.

pKa (Phenolic OH) ~8.5–9.0 9.82

The electron-deficient

pyridine ring increases

the acidity of the

hydroxyl group.

Oxidation Stability Low (Air sensitive) Low (Air sensitive)

Both require storage

under inert

atmosphere to prevent

quinone-like oxidation.

Key Insight: The 5-position nitrogen in the pyridine ring withdraws electron density, making the

3-hydroxyl group more acidic than in the phenol analog. This can strengthen interactions with

basic residues (e.g., Arginine, Lysine) in protein binding pockets [1].
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Part 2: Applications in Drug Discovery[1]
Kinase Inhibitor Scaffolds
The 3,5-disubstituted pyridine motif is a privileged scaffold in kinase inhibition. It serves as a

linker that can orient the "hinge-binding" motif and the "solvent-exposed" tail of the inhibitor.

Scaffold Hopping: Replacing a phenyl ring with a pyridine ring (scaffold hopping) often

resolves solubility issues in lead compounds. For example, in the development of PLK1

(Polo-like kinase 1) inhibitors, pyridine-based scaffolds have been used to maintain potency

while improving metabolic stability compared to their benzene counterparts [2].

Mechanism: The pyridine nitrogen can form an additional water-mediated hydrogen bond

within the ATP-binding pocket, a feature absent in the phenyl analog.

Fluorescent pH Sensors
Derivatives of 5-amino-pyridin-3-ol, specifically when cyclized to form furo[2,3-b]pyridine

systems, exhibit pH-dependent fluorescence. The protonation of the pyridine nitrogen

quenches or shifts fluorescence, making these motifs useful for intracellular pH sensing in

biological assays [3].

Agrochemical Intermediates
The compound is used as a precursor for neonicotinoid-like derivatives and herbicides where

the pyridine ring provides essential metabolic stability against plant enzymes that typically

degrade phenyl-based compounds [4].

Part 3: Experimental Protocol (Synthesis)
Objective: Synthesis of 5-Amino-pyridin-3-ol via reduction of 3-nitro-5-hydroxypyridine.

Rationale: This route is selected over direct amination of 3,5-dibromopyridine because it avoids

harsh high-pressure conditions and copper waste, offering a cleaner workup for pharmaceutical

applications.

Reagents
Starting Material: 3-Nitro-5-hydroxypyridine (1.0 eq)
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Reducing Agent: Iron powder (Fe, 5.0 eq) or H2/Pd-C

Catalyst/Solvent: Ammonium Chloride (NH4Cl, 5.0 eq) in Ethanol/Water (3:1)

Step-by-Step Methodology
Preparation: In a 250 mL round-bottom flask, suspend 3-nitro-5-hydroxypyridine (10 mmol) in

a mixture of Ethanol (30 mL) and Water (10 mL).

Activation: Add Ammonium Chloride (50 mmol) to the mixture. Heat the suspension to 80°C

(reflux) with vigorous magnetic stirring.

Reduction: Add Iron powder (50 mmol) portion-wise over 15 minutes. Caution: Exothermic

reaction. Hydrogen gas evolution may occur.

Reflux: Maintain reflux at 80–90°C for 2–4 hours. Monitor reaction progress via TLC (Eluent:

DCM/MeOH 9:1). The starting material (yellow/orange) should disappear, leaving a

fluorescent or colorless amine spot.

Filtration: While hot, filter the mixture through a Celite pad to remove iron residues. Wash the

pad with hot ethanol (2 x 20 mL).

Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. The aqueous

residue is neutralized (if necessary) and extracted with Ethyl Acetate (3 x 30 mL) or

lyophilized directly if water solubility is high.

Purification: Recrystallize from Ethanol/Ether or purify via flash column chromatography

(DCM:MeOH:NH3) if high purity (>98%) is required.

Self-Validation Check: The product should appear as a beige to off-white solid. A melting point

test (157–160°C) confirms identity. Darkening of the solid indicates oxidation; store under

Argon [5].

Part 4: Visualization of Pathways
Diagram 1: Synthesis & Application Logic
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This diagram illustrates the synthesis from the nitro-precursor and the subsequent divergence

into kinase inhibitor synthesis or sensor development.

3-Nitro-5-hydroxypyridine Fe / NH4Cl / EtOH
(Reduction)

5-AMINO-PYRIDIN-3-OL
(Target Scaffold)

Reflux, 2-4h
Yield: ~70-85%

Kinase Inhibitors
(e.g., PLK1, Akt)Scaffold Hopping

Furo[2,3-b]pyridine
(pH Sensors)

Cyclization

Agrochemicals
(Metabolic Stability)

Derivatization
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Caption: Synthetic pathway converting nitro-pyridine to the amino-pyridinol scaffold and its

downstream applications.

Diagram 2: Bioisostere Logic (Benzene vs. Pyridine)
This diagram compares the interaction potential of the benzene analog versus the pyridine

scaffold.

3-Aminophenol
(Benzene Core)

Lipophilicity (High LogP) Solubility (Low)

5-Amino-pyridin-3-ol
(Pyridine Core)

H-Bond Acceptor (Ring N) Solubility (High)

Protein Binding Pocket
(Target)

Hydrophobic interaction Specific H-Bond
(Selectivity)
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Caption: Comparison of physicochemical properties affecting target binding. The pyridine

nitrogen adds a critical H-bond acceptor vector.

Part 5: Limitations & Challenges
While 5-Amino-pyridin-3-ol offers superior solubility and binding vectors, researchers must

account for the following limitations:

Oxidative Instability: Like many electron-rich aminopyridines, this compound is prone to

oxidation upon exposure to air and light, forming dark-colored impurities (azo compounds or

quinone-imines). Mitigation: Store under inert gas (Argon/Nitrogen) at -20°C [6].

Regioselectivity in Synthesis: Synthesizing the 3,5-substitution pattern is more challenging

than the 2,3- or 2,5-patterns. Direct electrophilic substitution on pyridine typically yields 3-

substitution, but introducing a second group at the 5-position often requires indirect routes

(e.g., via dibromopyridine or nitro-reduction) rather than direct functionalization [7].

Cost: Due to the synthetic complexity, 5-Amino-pyridin-3-ol is generally more expensive (

10/g) than 3-aminophenol (<$1/g), impacting the cost of goods (COGS) for large-scale
manufacturing of early intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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